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Introduction
Compound 653-47, systematically named 3-(3-Aminopropoxy)-N-(4-chloro-2-hydroxyphenyl)-2-

naphthamide, is a novel small molecule that has emerged as a significant research tool in the

study of the cAMP response element-binding protein (CREB) signaling pathway.[1] Discovered

serendipitously during the investigation of prodrugs for the CREB inhibitor 666-15, compound

653-47 has demonstrated a unique ability to potentiate the activity of 666-15, leading to a

synergistic inhibition of CREB-mediated gene transcription and the growth of breast cancer

cells.[1][2] Although it is a very weak CREB inhibitor on its own, its synergistic action makes it a

valuable molecule for exploring the intricacies of CREB regulation and for the development of

novel therapeutic strategies targeting CREB-dependent pathologies.[1][2]

This technical guide provides a comprehensive overview of compound 653-47, including its

physicochemical properties, mechanism of action, and detailed experimental protocols for its

synthesis and biological evaluation.
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A summary of the key physicochemical properties of compound 653-47 is presented in the

table below.

Property Value Reference

IUPAC Name

3-(3-Aminopropoxy)-N-(4-

chloro-2-hydroxyphenyl)-2-

naphthamide

[1]

Synonyms 653-47, 65347 [1]

Molecular Formula C₂₀H₁₉ClN₂O₃ [1]

Molecular Weight 370.83 g/mol [1]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Purity >98% [1]

Storage
Dry, dark at 0-4°C for short

term or -20°C for long term
[1]

Mechanism of Action
The primary mechanism of action of compound 653-47 is its ability to significantly potentiate

the inhibitory activity of compound 666-15 on the CREB signaling pathway.[1][2] CREB is a

transcription factor that, upon phosphorylation, binds to co-activators such as CREB-binding

protein (CBP) to initiate the transcription of genes involved in cell proliferation, differentiation,

and survival.[1]

Compound 653-47 alone is a very weak inhibitor of CREB, with a reported IC₅₀ of 26.3 μM.[1]

However, when used in combination with 666-15, it synergistically enhances the inhibition of

CREB-mediated gene transcription.[1][2] This synergistic effect has been observed to potently

inhibit the growth of breast cancer cells.[1][2] While the precise molecular mechanism of this

potentiation is still under investigation, it is hypothesized that 653-47 may bind to an allosteric

site on CREB or a related protein, inducing a conformational change that enhances the binding

or inhibitory efficacy of 666-15.
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The CREB signaling pathway is a critical regulator of cellular processes. Extracellular signals

lead to the activation of various kinases, such as Protein Kinase A (PKA), which in turn

phosphorylate CREB at Serine 133. Phosphorylated CREB (pCREB) then recruits the

transcriptional co-activator CBP/p300, leading to the transcription of target genes. Compound

666-15 is a known inhibitor of this pathway, and compound 653-47 enhances its inhibitory

effect.
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Figure 1: Simplified CREB Signaling Pathway and Points of Inhibition.

Experimental Protocols
Proposed Synthesis of Compound 653-47
While the original discovery of 653-47 was as a byproduct, a plausible synthetic route can be

proposed based on standard methodologies for the formation of naphthamide derivatives. The

synthesis would likely involve the coupling of a suitably protected aminopropoxy-naphthalene

carboxylic acid with 4-chloro-2-aminophenol, followed by deprotection.

Starting Materials:
- 3-hydroxy-2-naphthoic acid

- 3-bromopropanol
- 4-chloro-2-nitrophenol

Etherification of
3-hydroxy-2-naphthoic acid

with 3-bromopropanol

Reduction of the nitro
group of 4-chloro-2-nitrophenol

to an amine

Protection of the
hydroxyl group

Amide coupling of the
protected naphthoic acid
and the aniline derivative

Deprotection of the
hydroxyl group Compound 653-47

Click to download full resolution via product page

Figure 2: Proposed Synthetic Workflow for Compound 653-47.

Detailed Protocol:

Synthesis of 3-(3-hydroxypropoxy)-2-naphthoic acid: To a solution of 3-hydroxy-2-naphthoic

acid in a suitable solvent (e.g., acetone), add a base (e.g., potassium carbonate) and 3-

bromopropanol. Reflux the mixture until the reaction is complete (monitored by TLC). After

cooling, acidify the mixture and extract the product. Purify by recrystallization or column

chromatography.

Protection of the hydroxyl group: The hydroxyl group of 3-(3-hydroxypropoxy)-2-naphthoic

acid is protected using a suitable protecting group (e.g., tert-butyldimethylsilyl (TBDMS)

chloride) in the presence of a base (e.g., imidazole) in an aprotic solvent (e.g.,

dichloromethane).

Synthesis of 2-amino-4-chlorophenol: Reduce 4-chloro-2-nitrophenol using a standard

reducing agent (e.g., tin(II) chloride in ethanol or catalytic hydrogenation) to obtain 2-amino-

4-chlorophenol.
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Amide Coupling: The protected 3-(3-(tert-butyldimethylsilyloxy)propoxy)-2-naphthoic acid is

activated with a coupling agent (e.g., HATU or EDCI/HOBt) in an aprotic solvent (e.g., DMF).

To this activated acid, add 2-amino-4-chlorophenol and a non-nucleophilic base (e.g.,

DIPEA). Stir the reaction at room temperature until completion.

Deprotection: The TBDMS protecting group is removed using a fluoride source (e.g.,

tetrabutylammonium fluoride (TBAF)) in THF to yield the final product, 3-(3-Aminopropoxy)-

N-(4-chloro-2-hydroxyphenyl)-2-naphthamide (Compound 653-47). The final compound

should be purified by column chromatography and its structure confirmed by ¹H NMR, ¹³C

NMR, and mass spectrometry.

CREB-Mediated Gene Transcription Assay (Luciferase
Reporter Assay)
This assay is used to quantify the effect of compound 653-47, alone and in combination with

666-15, on CREB transcriptional activity.

Materials:

HEK293T cells

DMEM with 10% FBS and 1% penicillin/streptomycin

CRE-luciferase reporter plasmid

Renilla luciferase control plasmid (for normalization)

Transfection reagent (e.g., Lipofectamine 2000)

Forskolin (to stimulate CREB activity)

Compound 653-47 and 666-15 (dissolved in DMSO)

Luciferase assay reagent

96-well white, clear-bottom plates

Luminometer
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Protocol:

Cell Seeding: Seed HEK293T cells in a 96-well plate at a density that will result in 70-80%

confluency on the day of transfection.

Transfection: Co-transfect the cells with the CRE-luciferase reporter plasmid and the Renilla

luciferase control plasmid using a suitable transfection reagent according to the

manufacturer's protocol.

Compound Treatment: After 24 hours of transfection, replace the medium with fresh medium

containing the desired concentrations of compound 653-47, 666-15, or their combination.

Include a vehicle control (DMSO).

Stimulation: After a pre-incubation period with the compounds (e.g., 1 hour), stimulate the

cells with forskolin (e.g., 10 µM) to activate the CREB pathway.

Luciferase Assay: After 6-8 hours of stimulation, lyse the cells and measure the firefly and

Renilla luciferase activities using a luminometer and a dual-luciferase reporter assay system.

Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to

account for variations in transfection efficiency. Calculate the percentage of CREB inhibition

relative to the forskolin-stimulated control.

Cell Viability Assay (MTT Assay)
This assay assesses the effect of compound 653-47 and 666-15 on the viability of breast

cancer cells.

Materials:

MDA-MB-231 breast cancer cells

RPMI-1640 medium with 10% FBS and 1% penicillin/streptomycin

Compound 653-47 and 666-15 (dissolved in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)
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DMSO

96-well plates

Microplate reader

Protocol:

Cell Seeding: Seed MDA-MB-231 cells in a 96-well plate at a suitable density (e.g., 5,000

cells/well) and allow them to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of compound 653-47, 666-

15, or their combination for 72 hours. Include a vehicle control (DMSO).

MTT Addition: After the treatment period, add 20 µL of MTT solution to each well and

incubate for 4 hours at 37°C.

Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control.

The IC₅₀ values can be determined by plotting the percentage of viability against the log of

the compound concentration.

Quantitative Data Summary
The following tables summarize the key quantitative data for compound 653-47.

Table 1: Inhibitory Activity of Compound 653-47 on CREB

Compound IC₅₀ (μM) Assay

653-47 26.3
CREB-mediated gene

transcription assay

Data from commercial suppliers.[1]
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Table 2: Synergistic Inhibition of Breast Cancer Cell Growth

Cell Line Treatment IC₅₀ (μM)

MDA-MB-231 666-15 alone ~1

MDA-MB-231 666-15 + 653-47 (e.g., 5 μM) Significantly reduced

Qualitative description based on the discovery paper.[2] Specific IC₅₀ values for the

combination were not provided in the initial reports and would need to be determined

experimentally.

To quantitatively assess the synergistic effect, the Combination Index (CI) can be calculated

using the Chou-Talalay method. A CI value less than 1 indicates synergy, a CI equal to 1

indicates an additive effect, and a CI greater than 1 indicates antagonism.
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Figure 3: Logical Flow for Chou-Talalay Synergy Analysis.

Conclusion
Compound 653-47 represents a fascinating molecular tool for the study of the CREB signaling

pathway. Its unique ability to potentiate the activity of a known CREB inhibitor opens up new

avenues for research into the allosteric modulation of transcription factors and provides a basis

for the development of novel combination therapies for diseases driven by aberrant CREB

activity, such as certain cancers. The experimental protocols and data presented in this guide

offer a solid foundation for researchers and drug development professionals to further explore

the potential of this intriguing compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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